Cas no 59661-27-7 (5-amino-1-benzyl-1H-pyrrole-3-carbonitrile)

• Product Name: 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile
• CAS No: 59661-27-7
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD20700824
• CID: 3168130
• PubChem ID: 5325262
• Update Time: 2025-04-21

5-amino-1-benzyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• CS-0454017
• SB63352
• InChI=1/C12H11N3/c13-7-11-6-12(14)15(9-11)8-10-4-2-1-3-5-10/h1-6,9H,8,14H
• MFCD20700824
• SCHEMBL3977248
• AKOS015991324
• 938-276-8
• 59661-27-7
• 5-amino-1-benzylpyrrole-3-carbonitrile
• CG-0705
• 5-amino-1-benzyl-1H-pyrrole-3-carbonitrile

• MDL： MFCD20700824
• Inchi： 1S/C12H11N3/c13-7-11-6-12(14)15(9-11)8-10-4-2-1-3-5-10/h1-6,9H,8,14H2
• InChI Key： ZUOZGUFYGQOOHF-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=C1N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.095297364Da
• Monoisotopic Mass: 197.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 54.7Ų